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Compound of Interest

Compound Name: 4-(4-Pyridinyl)thiazole-2-thiol

Cat. No.: B1322362 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling 4-(4-
Pyridinyl)thiazole-2-thiol (CAS No: 77168-63-9). The following procedures and data are

compiled to ensure safe laboratory practices, proper handling, and compliant disposal of this

compound.

Immediate Safety and Handling Precautions
Hazard Summary: While comprehensive toxicological data for 4-(4-Pyridinyl)thiazole-2-thiol
is not available, the Safety Data Sheet (SDS) and data from structurally similar compounds

indicate potential hazards. It may cause respiratory irritation, and is presumed to be harmful if

swallowed or in contact with skin.[1] Thiazole and thiol compounds can be irritating to the skin

and eyes.[2]

Personal Protective Equipment (PPE): A comprehensive approach to personal protection is

critical to minimize exposure. The following PPE is recommended for handling 4-(4-
Pyridinyl)thiazole-2-thiol.
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Equipment/Protocol Specification Purpose

Ventilation Chemical Fume Hood
To prevent inhalation of dust

and vapors.

Eye Protection
Chemical Safety Goggles or

Face Shield
To protect eyes from splashes.

Hand Protection Nitrile or Neoprene Gloves

To prevent skin contact.

Inspect gloves for any signs of

degradation before and during

use.

Body Protection Laboratory Coat
To protect from spills and

contamination.

Respiratory Protection
NIOSH-approved respirator

with an organic vapor cartridge

Recommended if ventilation is

inadequate or when handling

large quantities.

Physical and Chemical Properties
The following table summarizes the known and predicted physical and chemical properties of

4-(4-Pyridinyl)thiazole-2-thiol.
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Property Value Source

Molecular Formula C₈H₆N₂S₂ [1][2]

Molecular Weight 194.28 g/mol [2]

Appearance
Pale yellow to brown

solid/powder
[1][2]

Boiling Point 356.1 to 364.8 °C (Predicted) [1][2][3]

Density 1.356 to 1.45 g/cm³ (Predicted) [1][2][3]

Flash Point 169.2 °C (Predicted) [1][3]

pKa 7.01 ± 0.40 (Predicted) [2][4]

Solubility

Low solubility in water. Soluble

in some organic solvents like

DMSO and DMF.

[5]

Storage Temperature
2-8°C, under inert gas

(Nitrogen or Argon)
[2][6]

Experimental Protocol: Synthesis of 4-(4-
Pyridinyl)thiazole-2-thiol
The following is a general procedure for the synthesis of 4-(4-Pyridinyl)thiazole-2-thiol from

2-bromo-1-(pyridin-4-yl)ethanone and ammonium dithiocarbamate.[2]

Materials:

2-bromo-1-(pyridin-4-yl)ethanone

Ammonium dithiocarbamate

Water

Hydrobromic acid

Bromine
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4-acetylpyridine

Procedure:

To 1000 ml of water, add 60 g of 4-acetylpyridine. Maintain the temperature at 10-15 °C.

Slowly add 101 g of hydrobromic acid.

Gradually add 87.9 g of bromine dropwise at the same temperature. After the addition is

complete, continue the reaction for 1 hour.

Warm the reaction system to 30-35 °C and continue the reaction for 4 hours.

Upon completion, cool the reaction solution to 0 °C.

Add 66 g of ammonium dithiocarbamate and maintain the reaction at 0 °C for 1 hour.

Slowly warm the reaction system to 20-25 °C and continue the reaction for 4 hours.

Collect the solid product by filtration to obtain crude 2-mercapto-4-(pyridin-4-yl)thiazole.

Reflux the crude product in water for 2 hours for purification.

After cooling, filter the solution to obtain the purified 2-mercapto-4-(pyridin-4-yl)thiazole.

Safe Handling and Disposal Workflow
The following diagram outlines the standard operating procedure for the safe handling and

disposal of 4-(4-Pyridinyl)thiazole-2-thiol.
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Safe Handling and Disposal of 4-(4-Pyridinyl)thiazole-2-thiol

Handling Procedure

Spill Response

Disposal Plan

Start: Obtain 4-(4-Pyridinyl)thiazole-2-thiol

Wear Appropriate PPE:
- Safety Goggles

- Lab Coat
- Nitrile/Neoprene Gloves

Work in a Chemical Fume Hood

Weigh the required amount

Perform experimental work

End of Handling

Collect all waste containing the compound in a dedicated, labeled hazardous waste container

Spill Occurs

Evacuate Immediate Area

Cover with Inert Absorbent Material

Collect Absorbed Material into a Labeled Hazardous Waste Container

Decontaminate Spill Area

Securely seal the container

Store in a designated, well-ventilated, and secure hazardous waste area

Dispose of through a licensed professional waste disposal service

Click to download full resolution via product page
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Caption: Workflow for the safe handling, spill response, and disposal of 4-(4-
Pyridinyl)thiazole-2-thiol.

Disposal Plan
All waste containing 4-(4-Pyridinyl)thiazole-2-thiol, including contaminated solids, solutions,

and personal protective equipment, must be treated as hazardous waste.

Step-by-Step Disposal Protocol:

Waste Collection: Collect all materials contaminated with the compound in a dedicated,

clearly labeled, and sealed hazardous waste container.

Labeling: The container must be labeled with "Hazardous Waste" and the full chemical

name: "4-(4-Pyridinyl)thiazole-2-thiol".

Storage: Store the sealed container in a designated, well-ventilated, and secure hazardous

waste accumulation area, away from incompatible materials.

Professional Disposal: Arrange for the disposal of the hazardous waste through a licensed

professional waste disposal service in accordance with local, state, and federal regulations.

Do not dispose of this chemical down the drain or in regular trash.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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